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Compound Name: Ethametsulfuron-methyl

Cat. No.: B166122

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ethametsulfuron-methyl, a selective post-emergence herbicide, has played a significant role
in the management of broadleaf weeds, particularly in oilseed rape (canola) cultivation.
Developed and introduced by DuPont, this sulfonylurea herbicide acts by inhibiting the
acetolactate synthase (ALS) enzyme, a critical component in the biosynthesis of branched-
chain amino acids in plants. This targeted mode of action provides effective weed control at low
application rates, coupled with a favorable toxicological profile. This technical guide provides an
in-depth exploration of the discovery and development history of Ethametsulfuron-methyl, its
chemical properties, mechanism of action, synthesis, formulation, and a summary of key
experimental data and protocols.

Discovery and Development

While a detailed public timeline of the discovery of Ethametsulfuron-methyl by DuPont is not
readily available, it emerged as part of the broader research and development into sulfonylurea
herbicides, a class of compounds known for their high efficacy and low application rates.[1] The
development process for a new herbicide like Ethametsulfuron-methyl typically involves
synthesis and screening of numerous candidate molecules, followed by extensive laboratory
and field trials to assess efficacy, crop safety, and toxicological and environmental impact. The
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formulated product, often known by the trade name Muster®, contains Ethametsulfuron-

methyl as the active ingredient.[2]

Key Milestones:

e Initial Synthesis and Screening: Development of the Ethametsulfuron-methyl molecule by

DuPont scientists.

* Mode of Action Elucidation: Identification of acetolactate synthase (ALS) as the target

enzyme.

o Field Trials: Extensive testing to determine efficacy against various broadleaf weeds and

establish crop tolerance, particularly in canola.

¢ Toxicological and Environmental Profile Assessment. Comprehensive studies to ensure

human and environmental safety.

countries.

Chemical Properties

Registration and Commercialization: Gaining regulatory approval for use in various

Property Value
methyl 2-[[[[(4-ethoxy-6-methylamino-1,3,5-
IUPAC Name triazin-2-
yl)amino]carbonyl]lamino]sulfonyl]benzoate[3]
CAS Number 97780-06-8[4]

Chemical Formula

C15H18N6O6S[ 3]

Molecular Weight 410.4 g/mol [3]
Appearance White crystalline solid[2]
Melting Point 194 °C[2]

Water Solubility

1.8 mg/L (at pH 5, 25°C)[2]
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Mechanism of Action

Ethametsulfuron-methyl is a potent and selective inhibitor of the enzyme acetolactate
synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[5][6] This enzyme is
crucial for the biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine,
which are essential for protein synthesis and cell division in plants.[5]

The inhibition of ALS by Ethametsulfuron-methyl leads to a rapid cessation of cell division
and growth in susceptible plants.[5] This systemic herbicide is absorbed through both the roots
and foliage and translocates throughout the plant, accumulating in the meristematic tissues
where its inhibitory effects are most pronounced.[5] Symptoms of exposure in susceptible
weeds include stunted growth, chlorosis (yellowing), and eventual necrosis, typically leading to
plant death within a few weeks.[5] The selectivity of Ethametsulfuron-methyl for broadleaf
weeds over crops like canola is attributed to the crop's ability to rapidly metabolize the

herbicide into inactive compounds.
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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